molecular formula C11H11NO3 B2666487 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid CAS No. 117030-69-0

2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid

Cat. No. B2666487
CAS RN: 117030-69-0
M. Wt: 205.213
InChI Key: WVABYIKIASMFFY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid, also known as OTH-BCA, is a heterocyclic compound belonging to the benzazepine class of compounds. OTH-BCA is known for its ability to bind to several receptors, including the serotonin 5-HT1A receptor, and has been studied for its potential use in the treatment of anxiety and depression. OTH-BCA has also been investigated as a potential therapeutic agent in the treatment of neurological and psychiatric disorders.

Scientific Research Applications

Synthesis and Chemical Properties

2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid and its derivatives are significant in synthetic organic chemistry due to their unique structures and potential biological activities. For instance, research on 1,2-oxazines and related compounds, including the oxazine derivatives, highlights the importance of these structures as electrophiles and chiral synthons, with potential applications in developing new synthetic routes and molecules (Sainsbury, 1991). Furthermore, the synthesis of benzodiazepine-related compounds, which are structurally related to 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid, has been explored for their antibacterial properties and potential as new medicines against diseases with no current remedy (Földesi, Volk, & Milen, 2018).

Biological Activity and Potential Applications

Studies on 3-benzazepines have revealed that certain derivatives exhibit cytotoxicity to human leukemia cells, suggesting potential applications in cancer therapy. These compounds have shown significant effects in multidrug resistance reversal, highlighting their potential in overcoming chemotherapy resistance (Kawase, Saito, & Motohashi, 2000). Additionally, carboxylic acids, such as those derived from 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid, have been studied for their antioxidant, antimicrobial, and cytotoxic activities. The structure-activity relationships of these compounds suggest that the number of hydroxyl groups and the presence of conjugated bonds significantly influence their bioactivity, offering a pathway to designing more potent derivatives (Godlewska-Żyłkiewicz et al., 2020).

Environmental and Technological Applications

The environmental fate and transformation of benzodiazepine derivatives, which share a core structure with 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid, have been explored, revealing their occurrence in water bodies and their persistence due to their recalcitrant nature. Such studies are critical for understanding the environmental impact of these compounds and developing strategies for their removal or degradation (Kosjek et al., 2012).

properties

IUPAC Name

2-oxo-1,3,4,5-tetrahydro-1-benzazepine-7-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H11NO3/c13-10-3-1-2-7-6-8(11(14)15)4-5-9(7)12-10/h4-6H,1-3H2,(H,12,13)(H,14,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WVABYIKIASMFFY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=C(C=CC(=C2)C(=O)O)NC(=O)C1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H11NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

205.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid

CAS RN

117030-69-0
Record name 2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-7-carboxylic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.